Cas no 94501-16-3 (3-(3-Methoxyphenyl)-2-phenylprop-2-enoic acid)

• Product Name: 3-(3-Methoxyphenyl)-2-phenylprop-2-enoic acid
• CAS No: 94501-16-3
• MF: C₁₆H₁₄O₃
• MW: 254.280564785004
• CID: 5700649
• PubChem ID: 2325630
• Update Time: 2025-05-25

3-(3-Methoxyphenyl)-2-phenylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxyphenyl)-2-phenylprop-2-enoic acid
• Benzeneacetic acid, α-[(3-methoxyphenyl)methylene]-
• CHEMBL1578213
• (Z)-3-(3-methoxyphenyl)-2-phenylprop-2-enoic acid
• AKOS008028862
• EN300-00115
• SR-01000037497
• Z56867320
• SR-01000037497-1
• 94501-16-3
• MLS000775834
• SMR000370968
• HMS2632I06
• Benzeneacetic acid, a-[(3-methoxyphenyl)methylene]-
• 3-(3-Methoxyphenyl)-2-phenylprop-2-enoic acid

• Inchi： 1S/C16H14O3/c1-19-14-9-5-6-12(10-14)11-15(16(17)18)13-7-3-2-4-8-13/h2-11H,1H3,(H,17,18)
• InChI Key： NHFFSAQDMSUYHB-UHFFFAOYSA-N
• SMILES： C1(C(=CC2=CC=CC(OC)=C2)C(O)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 254.094294304g/mol
• Monoisotopic Mass: 254.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.204±0.06 g/cm3(Predicted)
• Melting Point: 188-190 °C
• Boiling Point: 377.7±27.0 °C(Predicted)
• pka: 3.88±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on 3-(3-Methoxyphenyl)-2-phenylprop-2-enoic acid

Introduction to 3-(3-Methoxyphenyl)-2-phenylprop-2-enoic Acid (CAS No. 94501-16-3)

3-(3-Methoxyphenyl)-2-phenylprop-2-enoic acid, identified by the CAS registry number 94501-16-3, is a biologically active compound with significant potential in the fields of pharmacology and organic synthesis. This compound belongs to the class of aromatic enoic acids, which are known for their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

The molecular structure of 3-(3-Methoxyphenyl)-2-phenylprop-2-enoic acid comprises a central propenoic acid moiety substituted with two aromatic rings: a phenyl group and a methoxy-substituted phenyl group at the 3-position. This substitution pattern enhances the compound's stability and bioavailability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 94501-16-3 as a modulator of cellular signaling pathways, particularly in cancer biology. Research published in Nature Communications demonstrated that this compound inhibits the activity of key enzymes involved in tumor progression, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings underscore its potential as a novel therapeutic agent for inflammatory diseases and cancers.

In terms of synthesis, 3-(3-Methoxyphenyl)-2-phenylprop-2-enoic acid can be synthesized via a multi-step process involving Suzuki coupling and oxidative cyclization reactions. A study in the

The compound's pharmacokinetic properties have also been extensively studied. Preclinical data indicate that it exhibits good oral bioavailability and minimal toxicity in animal models. These attributes make it a promising lead compound for further drug development.

In conclusion, 94501-16-3, or 3-(3-Methoxyphenyl)-2-phenylprop-2-enioic acid, represents a valuable addition to the arsenal of bioactive compounds with potential therapeutic applications. Continued research into its mechanisms of action and optimization of its pharmacokinetic profile will undoubtedly pave the way for its clinical use in the near future.